Cas no 187269-96-1 (4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester)
187269-96-1 structure
Product Name:4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester
CAS No:187269-96-1
MF:C8H9NO2S
MW:183.227560758591
CID:114996
PubChem ID:10856155
Update Time:2025-04-18
4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester
- prop-2-enyl 2-methyl-1,3-thiazole-4-carboxylate
- 4-Thiazolecarboxylicacid,2-methyl-,2-propenylester(9CI)
- 4-thiazolecarboxylic acid,2-methyl-,2-propenyl ester
- 187269-96-1
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- Inchi: 1S/C8H9NO2S/c1-3-4-11-8(10)7-5-12-6(2)9-7/h3,5H,1,4H2,2H3
- InChI Key: HWVLDRVQZYZSLN-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OCC=C)N=C1C
Computed Properties
- Exact Mass: 183.03539970g/mol
- Monoisotopic Mass: 183.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 67.4Ų
4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
187269-96-1 (4-Thiazolecarboxylicacid, 2-methyl-, 2-propen-1-yl ester) Related Products
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